Cas no 193413-16-0 (Methanimidamide,N-(4-methyl-2-pyridinyl)-)

• Product Name: Methanimidamide,N-(4-methyl-2-pyridinyl)-
• CAS No: 193413-16-0
• MF: C₇H₉N₃
• MW: 135.166460752487
• CID: 116374
• Update Time: 2024-01-24

Methanimidamide,N-(4-methyl-2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Methanimidamide,N-(4-methyl-2-pyridinyl)-
• Methanimidamide, N-(4-methyl-2-pyridinyl)- (9CI)
• N'-(4-methylpyridin-2-yl)methanimidamide
• Methanimidamide, N-(4-methyl-2-pyridinyl)-

• Inchi： 1S/C7H9N3/c1-6-2-3-9-7(4-6)10-5-8/h2-5H,1H3,(H2,8,9,10)
• InChI Key： FIWHLWSDWODBMY-UHFFFAOYSA-N
• SMILES： C(NC1=NC=CC(C)=C1)=N

Computed Properties

• Exact Mass: 135.07977
• Monoisotopic Mass: 135.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.3A^2

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Boiling Point: 228.5±42.0 °C(Predicted)
• PSA: 48.77
• pka: 7.00±0.50(Predicted)